Cas no 128396-15-6 (schumanniofioside A)

schumanniofioside A Properties

Names and Identifiers

• schumanniofioside A
• 7-hydroxy-2-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• 2-Methyl-5,7-dihydroxychromone 5-O-beta-glycopyranoside
• 4H-1-Benzopyran-4-one, 5-(beta-D-glucopyranosyloxy)-7-hydroxy-2-methyl-
• 5-(beta-D-Glucopyranosyloxy)-7-hydroxy-2-methyl-4H-1-benzopyran-4-one
• 7-hydroxy-2-methyl-4-oxo-4H-chromen-5-yl beta-D-glucopyranoside
• 128396-15-6
• A-D-Glucopyranosyloxy)-7-hydroxy-2-methyl-4H-1-benzopyran-4-one
• DTXSID10155873
• 5-(
• XS163685
• +Expand

• InChIKey： MSNMNLUHZBFJDF-YMILTQATSA-N
• Inchi： InChI=1S/C16H18O9/c1-6-2-8(19)12-9(23-6)3-7(18)4-10(12)24-16-15(22)14(21)13(20)11(5-17)25-16/h2-4,11,13-18,20-22H,5H2,1H3/t11-,13-,14+,15-,16-/m1/s1
• SMILES： CC1=CC(=O)C2=C(O1)C=C(C=C2OC3C(C(C(C(O3)CO)O)O)O)O

Computed Properties

• Exact Mass: 354.09504
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 3
• Monoisotopic Mass: 354.095082
• Heavy Atom Count: 25
• Complexity: 536
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Tautomer Count: 14
• Surface Charge: 0
• Topological Polar Surface Area: 146

Experimental Properties

• PSA: 145.91
• Refractive Index: 1.666
• Boiling Point: 695.9°C at 760 mmHg
• Flash Point: 258.7°C
• Density: 1.606

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Schumanniophyton magnificum